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Compound of Interest

Compound Name: Br-PEG9-C2-NHBoc

Cat. No.: B11937469

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Br-
PEG9-C2-NHBoc, a bifunctional crosslinker commonly utilized in the development of targeted
therapeutics such as Proteolysis Targeting Chimeras (PROTACS). Due to the limited availability
of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes
information from structurally related molecules to provide a robust framework for its safe
handling and use in a laboratory setting.

Hazard Identification and Classification

While a specific GHS classification for Br-PEG9-C2-NHBoc is not readily available, data from
analogous compounds, such as Br-PEG6-C2-NHBoc, suggest a potential for the following
hazards:

o Acute Oral Toxicity: May be harmful if swallowed.
o Aquatic Toxicity: May be very toxic to aquatic life with long-lasting effects.

Furthermore, related brominated and PEGylated compounds with tert-butoxycarbonyl (Boc)
protecting groups indicate a potential for:

» Skin Irritation: May cause skin irritation.

» Eye Irritation: May cause serious eye irritation.
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o Respiratory Irritation: May cause respiratory irritation.

It is crucial to handle this compound with the appropriate precautions as outlined in the
subsequent sections.

Physical and Chemical Properties

Quantitative data for Br-PEG9-C2-NHBoc is not extensively published. The following table
summarizes known properties of similar compounds to provide an estimation.

Data (tert-Butyl {2-
Data (Br-PEG6-C2-  [2-(2-
Property Notes
NHBoc) bromoethoxy)ethox

ylethyl}carbamate)

The user should verify

the molecular formula
Molecular Formula C19H38BrNO8 C11H22BrNO4 ) B

for their specific

product.

The user should verify
) the molecular weight
Molecular Weight 488.41 g/mol 312.2 g/mol _ N
for their specific

product.

- . Typically a solid or
Appearance Not specified Not specified ] )
viscous oil.

Expected to be
soluble in organic
solvents like DMSO,
DMF, and DCM.

Solubility Not specified Not specified

Decomposition may
Boiling Point Not specified Not specified occur at elevated

temperatures.

Flash Point Not specified Not specified Not determined.
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Safe Handling and Storage

Adherence to standard laboratory safety protocols is paramount when working with Br-PEG9-
C2-NHBoc.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure.

Personal Protective Equipment (PPE)

Weat a Safety Glasses with Side Shields or Goggles

Wear Chemical-Resistant Gloves (Nitrile or Neoprene)
Handling Br-PEG9-C2-NHBoc
Lab Coat

Wear

Work Under

Use in a Fume Hood

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Br-PEG9-C2-NHBoc.

Engineering Controls

« Ventilation: Always handle Br-PEG9-C2-NHBoc in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.
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o Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety
showers are readily accessible in the immediate work area.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e Protect from light and moisture.

o Recommended storage temperature is typically -20°C for long-term stability. Always consult
the supplier's recommendation.

Experimental Protocols: Spill and Disposal
Spill Response

In the event of a spill, follow these procedures:
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Evacuate Immediate Area

:

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Br-PEG9-C2-NHBoc spill.

Waste Disposal
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» Dispose of Br-PEG9-C2-NHBoc and any contaminated materials in accordance with local,
state, and federal regulations.

e Do not allow the material to enter drains or waterways, given its potential aquatic toxicity.

First-Aid Measures

In case of exposure, follow these first-aid guidelines:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) . . .
mouth with water. Seek immediate medical

attention.

Toxicological Information

Detailed toxicological studies on Br-PEG9-C2-NHBoc are not publicly available. The
toxicological profile is inferred from related compounds.

o Acute Effects: As previously mentioned, potential for oral toxicity, and skin, eye, and
respiratory irritation.
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» Chronic Effects: No data available. The long-term effects of exposure have not been
determined.

o Carcinogenicity: Not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA.

Signaling Pathways and Biological Effects

The primary intended biological effect of Br-PEG9-C2-NHBoc is to function as a linker in
PROTACSs, facilitating the ubiquitination and subsequent degradation of a target protein. Its
safety profile is not directly related to a specific signaling pathway but rather to its chemical
reactivity and potential off-target effects. The bromoalkyl group is an electrophilic moiety that
can potentially react with nucleophiles in biological systems, which is the basis for its potential
as a skin and eye irritant.

Conclusion

While Br-PEG9-C2-NHBoc is a valuable tool in drug discovery and development, it must be
handled with care. The information provided in this guide, although based on structurally similar
compounds, offers a strong foundation for establishing safe laboratory practices. Researchers
are strongly encouraged to consult all available information from the supplier and to perform a
thorough risk assessment before beginning any experimental work with this compound.

 To cite this document: BenchChem. [Br-PEG9-C2-NHBoc: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11937469#br-peg9-c2-nhboc-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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